Cas no 58337-44-3 (Ethyl Isethionate)

• Product Name: Ethyl Isethionate
• CAS No: 58337-44-3
• MF: C₄H₁₀O₄S
• MW: 154.184800624847
• MDL: MFCD12546198
• CID: 373995
• PubChem ID: 148830
• Update Time: 2025-09-27

Ethyl Isethionate Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid,2-hydroxy-, ethyl ester
• ethyl 2-hydroxyethanesulfonate
• 2-ETHOXYSULFONYLETHANOL
• Ethyl hydroxyethanesulfonate
• ethyl isethionate
• isethionic acid ethyl ester
• MFCD12546198
• ethyl 2-hydroxyethane-1-sulfonate
• DTXSID70207069
• Ethanesulfonic acid, 2-hydroxy-, ethyl ester
• 58337-44-3
• AS-40554
• ethyl2-hydroxyethane-1-sulfonate
• AKOS028111075
• SCHEMBL490836
• EN300-343738
• Ethyl Isethionate

• MDL： MFCD12546198
• Inchi： 1S/C4H10O4S/c1-2-8-9(6,7)4-3-5/h5H,2-4H2,1H3
• InChI Key： SNYNEPHSWSWZGZ-UHFFFAOYSA-N
• SMILES： S(CCO)(=O)(=O)OCC

Computed Properties

• Exact Mass: 154.03000
• Monoisotopic Mass: 154.029979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72
• XLogP3: -0.7

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 315.2±25.0 °C at 760 mmHg
• Flash Point: 144.4±23.2 °C
• Refractive Index: 1.458
• PSA: 71.98000
• LogP: 0.42580
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Ethyl Isethionate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters